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Compound of Interest

Dimethyl piperidine-2,3-
Compound Name:

dicarboxylate
CAS No.: 23580-75-8
Cat. No.: B1354947

Get Quote

Executive Summary & Compound Profile

Dimethyl piperidine-2,3-dicarboxylate is a heterocyclic amino diester used as a building
block for pharmaceutical intermediates (e.g., moxifloxacin side chains) and in the study of
NMDA receptor antagonists. The compound exists as two diastereomers: cis (syn) and trans
(anti). The cis isomer is kinetically favored during the hydrogenation of the pyridine precursor,
while the trans isomer is thermodynamically more stable.
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Property Data
IUPAC Name Dimethyl piperidine-2,3-dicarboxylate
CAS Number 23580-75-8
C
Molecular Formula H
NO
Molecular Weight 201.22 g/mol

Dimethyl pyridine-2,3-dicarboxylate (Dimethyl
Key Precursor o
quinolinate)

Synthesis & Stereochemical Origins

Understanding the synthesis is prerequisite to interpreting the spectra, as the route dictates the
stereochemical outcome.

e Route A (Hydrogenation): Catalytic hydrogenation (PtO

or Rh/Al
@)

) of dimethyl quinolinate typically yields the cis-isomer (racemic) due to syn-facial addition of
hydrogen.

o Route B (Epimerization): Base-mediated epimerization of the cis-isomer (via the enolate at
C-3) yields the thermodynamically stable trans-isomer (diequatorial conformation).

Workflow Diagram: Synthesis & Isomerization
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Caption: Synthesis pathway showing the origin of cis (kinetic) and trans (thermodynamic)
diastereomers.

Spectroscopic Characterization
Mass Spectrometry (MS)

The mass spectrum is dominated by fragmentation characteristic of methyl esters.
« lonization Mode: ESI (+) or EI (70 eV).

e Molecular lon:

o Key Fragments (EI):

o 142: Loss of one carbomethoxy group (-COOCH

).

o 82/83: Piperidine ring fragments (retro-Diels-Alder type fragmentation).

Infrared Spectroscopy (IR)

IR is useful for confirming functional groups but poor for stereochemistry.
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Functional Group

Wavenumber (cm

)

Assignment

N-H stretching (secondary

Amine (NH) 3300 — 3350 (br) ]

amine)

Carbonyl stretch (broad/split
Ester (C=0) 1730 — 1745 (s)

due to two esters)
C-O Stretch 1150 — 1250 Ester C-O-C stretch

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for assigning relative configuration (cis vs trans). The assignment

relies on the Vicinal Coupling Constant (

)

Mechanistic Logic: The Karplus Relationship

e Trans-lsomer: The substituents at C2 and C3 prefer the equatorial positions (diequatorial).

This places the protons H2 and H3 in a trans-diaxial relationship (

).

o Result: Large coupling constant (

Hz).

o Cis-Isomer: One substituent is axial and one is equatorial (to avoid 1,3-diaxial strain, though

H-bonding can stabilize specific conformers). The protons H2 and H3 are in an axial-

equatorial relationship (

).

o Result: Small coupling constant (

Hz).
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Summary of Chemical Shifts (

H NMR, 400 MHz, CDCI

)
V4
Multiplicity &
Proton (ppm) - cis (ppm) - trans Coupling (
(Representative) (Representative) )
Diagnostic Signalcis:
dl
H-2 3.85-3.95 3.30-3.50
Hztrans: d,
Hz
m or dt (overlaps with
H-3 2.90 - 3.05 2.60-2.80 _
ring protons)
Two singlets (3H
OCH 3.68, 3.72 3.68,3.70 glets (
each)
H-6 eq 3.00-3.15 2.95-3.10 Broad doublet or ddd
H-6 ax 2.60-2.75 2.55-2.70 Triplet of doublets
H-4, H-5 1.40-2.00 1.40-2.00 Multiplet envelope

> Note: Chemical shifts may vary by

ppm depending on concentration and pH (free base vs. HCI salt). The J-value difference is
invariant and is the primary validation criterion.

C NMR (100 MHz, CDCI

)

e Carbonyls: Two signals at

170-174 ppm.
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e C-2:

55—-60 ppm (Deshielded by N and C=0).
e C-3:

40-45 ppm.[1][2]
e C-6:

45-48 ppm.

« OCH

51-53 ppm.[1]

Diagnostic Decision Tree (Graphviz)

Use this logic flow to validate your synthesized product.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/SpectrumEN_764-13-6_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_617-52-7_1hnmr.htm
https://www.chemicalbook.com/SpectrumEN_764-13-6_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isolate Product
Run 1H NMR (CDCI3)

Inspect H-2 Signal
(~3.3 - 4.0 ppm)

Measure Coupling Constant
(J_H2-H3)

Syn relationship \Anti relationship
J=3-5Hz J=9-12Hz
(Small Coupling) (Large Coupling)

CONCLUSION: Cis-Isomer CONCLUSION: Trans-Isomer

(Kinetic Product) (Thermodynamic Product)

Click to download full resolution via product page

Caption: Diagnostic logic for assigning stereochemistry based on H2-H3 coupling constants.

Experimental Protocol: Enzymatic Resolution (Case
Study)

Researchers often require a single enantiomer of the cis-diester. A proven method utilizes
Candida antarctica Lipase B (CAL-B) for kinetic resolution.

o Substrate: Racemic cis-dimethyl piperidine-2,3-dicarboxylate (or its N-acetyl derivative).
» Conditions: Phosphate buffer (pH 7.5), 45 °C, CAL-B.

o Outcome: The lipase selectively hydrolyzes the ester of one enantiomer (typically the
(2S,3R)), leaving the other intact as the diester.
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e Monitoring: Monitor the disappearance of the diester OMe signal in

H NMR and the appearance of the acid product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1354947?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

